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Compound of Interest

Compound Name: Hexaaquaaluminum(III) bromate

Cat. No.: B081225 Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the molecular weight of

hexaaquaaluminum(III) bromate. The calculation is based on the compound's chemical

formula and the standard atomic weights of its constituent elements.

Chemical Formula and Structure
Hexaaquaaluminum(III) bromate is an inorganic compound. The name indicates a central

aluminum ion with an oxidation state of +3. This ion is coordinated by six water molecules,

forming the complex cation [Al(H₂O)₆]³⁺. The counter-ion is the bromate anion, BrO₃⁻. To

achieve a neutral compound, three bromate anions are required to balance the +3 charge of

the complex cation.

Therefore, the chemical formula for hexaaquaaluminum(III) bromate is --INVALID-LINK--₃.[1]

[2]

Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in the chemical formula.

The calculation involves the atomic weights of Aluminum (Al), Hydrogen (H), Oxygen (O), and

Bromine (Br).

The formula can be broken down into its constituent atoms:
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1 Aluminum (Al) atom

12 Hydrogen (H) atoms (from 6 H₂O molecules)

15 Oxygen (O) atoms (6 from H₂O and 9 from 3 BrO₃⁻ ions)

3 Bromine (Br) atoms

The standard atomic weights for these elements are provided in the table below.

Data Presentation: Atomic and Molecular Weights
The following table summarizes the quantitative data used to calculate the molecular weight of

hexaaquaaluminum(III) bromate.

Element Symbol
Quantity in
Formula

Standard
Atomic Weight
( g/mol )

Total Weight
Contribution (
g/mol )

Aluminum Al 1 26.981538 26.981538

Hydrogen H 12 1.008 12.096

Oxygen O 15 15.999 239.985

Bromine Br 3 79.904 239.712

Total 518.774538

Note: The standard atomic weights are based on IUPAC recommendations.[3][4][5][6][7][8][9]

[10][11][12][13][14] For elements with natural isotopic variation, a conventional value is used.

[10]

The calculated molecular weight of hexaaquaaluminum(III) bromate is approximately 518.77

g/mol . Some sources may report slightly different values due to rounding of atomic weights,

such as 410.69 g/mol , which appears to be for the anhydrous form, Al(BrO₃)₃.[15][16] Another

structural study on a trihydrate form of the compound, --INVALID-LINK--₃·3H₂O, reports a

molecular weight of 572.84 g/mol .[17]
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Logical Relationship for Molecular Weight
Calculation
The process for determining the molecular weight is a straightforward logical progression. This

can be visualized as a workflow.

Caption: Workflow for Molecular Weight Calculation.

Disclaimer: The information provided in this document is for technical and scientific reference.

The request for detailed experimental protocols and signaling pathways is not applicable to the

fundamental calculation of a compound's molecular weight. The provided data is based on

established chemical principles and publicly available atomic weight information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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